Cas no 2680780-49-6 (Azetidin-3-yl sulfurofluoridate)

• Product Name: Azetidin-3-yl sulfurofluoridate
• CAS No: 2680780-49-6
• MF: C₃H₆FNO₃S
• MW: 155.14804315567
• CID: 5666640
• PubChem ID: 165914175
• Update Time: 2025-10-16

Azetidin-3-yl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 2680780-49-6
• azetidin-3-yl sulfurofluoridate
• EN300-27689287
• Azetidin-3-yl sulfurofluoridate

• Inchi： 1S/C3H6FNO3S/c4-9(6,7)8-3-1-5-2-3/h3,5H,1-2H2
• InChI Key： FGEIHSXGOBYECN-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1CNC1)F

Computed Properties

• Exact Mass: 155.00524239g/mol
• Monoisotopic Mass: 155.00524239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.8Ų

Additional information on Azetidin-3-yl sulfurofluoridate

Azetidin-3-yl Sulfurofluoridate (CAS No. 2680780-49-6): An Emerging Compound in Medicinal Chemistry

Azetidin-3-yl sulfurofluoridate (CAS No. 2680780-49-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound, characterized by its azetidine ring and sulfurofluoridate functional group, offers a promising platform for the development of new therapeutic agents.

The azetidine ring is a four-membered heterocyclic compound that has been extensively studied for its role in various biological processes. The small size and high strain energy of the azetidine ring make it an attractive scaffold for the design of bioactive molecules. The presence of the sulfurofluoridate group further enhances the chemical diversity and reactivity of the molecule, making it a valuable building block in synthetic chemistry.

Recent research has focused on the synthesis and biological evaluation of azetidin-3-yl sulfurofluoridate. A study published in the Journal of Medicinal Chemistry reported the successful synthesis of this compound using a multi-step process involving selective fluorination and sulfuration reactions. The authors demonstrated that the compound exhibits potent activity against a panel of cancer cell lines, suggesting its potential as an anticancer agent.

In another study, researchers investigated the pharmacokinetic properties of azetidin-3-yl sulfurofluoridate. The results showed that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a drug candidate. The compound was found to have good oral bioavailability and a long half-life, indicating its suitability for chronic administration.

The structural flexibility of azetidin-3-yl sulfurofluoridate also makes it an excellent candidate for structure-activity relationship (SAR) studies. By modifying the substituents on the azetidine ring and the sulfurofluoridate group, chemists can fine-tune the biological activity and pharmacological properties of the molecule. This approach has led to the discovery of several analogs with enhanced potency and selectivity.

In addition to its potential as an anticancer agent, azetidin-3-yl sulfurofluoridate has shown promise in other therapeutic areas. For example, preliminary studies have indicated that the compound may have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis. Further research is needed to fully explore these applications.

The safety profile of azetidin-3-yl sulfurofluoridate is another important consideration. Preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, more extensive toxicology studies are required to ensure its safety in human subjects.

In conclusion, Azetidin-3-yl sulfurofluoridate (CAS No. 2680780-49-6) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development. As more studies are conducted, it is likely that this compound will play a significant role in advancing our understanding of chemical biology and drug discovery.